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Compound of Interest |

Compound Name: 1,3,3-Trimethoxypropene
CAS No.: 17576-35-1
Cat. No.: B101445
- 7

Executive Safety Directive

1,3,3-Trimethoxypropene (TMP) is not merely a generic organic solvent; it is a masked
malondialdehyde equivalent possessing unique reactivity hazards that are frequently
overlooked in standard waste streams.

The Three Critical Risks:

o Peroxide Formation: As an enol ether/acetal derivative, TMP is a Class D Peroxide Former.
[1] It can form explosive peroxides upon prolonged exposure to air, particularly if the
stabilizer (often BHT) is depleted.

» Acid-Catalyzed Hydrolysis: TMP is extremely sensitive to acidic moisture. Contact with acidic
waste streams triggers rapid hydrolysis, releasing Methanol and reactive aldehydes. This
reaction is exothermic and can pressurize waste containers, leading to rupture.[2]

o Flammability: With a flash point typically in the range of flammable liquids (H226), it poses a
significant fire hazard, exacerbated by its potential to evolve volatile methanol upon
decomposition.

Immediate Action: Do NOT combine TMP waste with acidic aqueous streams or oxidizers.

Chemical Intelligence & Properties[1]
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Understanding the physical constraints of TMP is prerequisite to safe disposal.

Property Data Operational Implication

Unique identifier for waste

CAS Number 17576-35-1 -
manifesting.
High oxygen content facilitates
Molecular Formula CeH1203 ;
combustion.
) Flammable Liquid (Cat 3).
Flash Point ~56°C (Est.)* )
Ground all containers.
N ) Volatile; keep containers tightly
Boiling Point 70-76°C @ 16 mmHg
sealed.
o ) N DO NOT MIX with acidic waste
Reactivity Acid-Sensitive
(e.g., TFA, HCI).
) ) Test for peroxides before
Peroxide Class Class D (Potential) ] o
disposal or distillation.
_ Requires segregation as
RCRA Code D001 (Ignitable)

hazardous organic waste.

*Flash point varies by purity and hydrolysis state; treat as Flammable.

Pre-Disposal Stabilization Protocol

Trustworthiness Check: A safe disposal process is a self-validating system. You must prove the
chemical is stable before it enters the waste stream.

Phase A: Peroxide Validation

Why: Enol ethers react with atmospheric oxygen to form unstable peroxides. Protocol:
o Use a commercial peroxide test strip (e.g., Quantofix® or starch-iodide paper).
e Result < 20 ppm: Safe for standard disposal.

e Result > 20 ppm: Must be quenched.
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o Quenching: Add 5% aqueous Ferrous Sulfate (FeSOa) or pass through activated alumina.

Retest until negative.

Phase B: pH Neutralization (The "Field Insight")

Why: Most laboratory "Organic Waste" carboys are acidic due to trace acids. Adding TMP to an

acidic drum causes hydrolysis:

Protocol:

o Check the pH of the TMP waste solution.

e If acidic, neutralize with dilute Sodium Bicarbonate (NaHCOs) or Triethylamine (Et3N) until
pH 7-9.

e Only then transfer to the waste container.

Disposal Workflow Diagram

The following decision tree illustrates the mandatory logic flow for handling TMP waste.
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Waste 1,3,3-Trimethoxypropene

Step 1: Test for Peroxides
(Quantofix / Starch-lodide)

Peroxides > 20 ppm? Retest

Quench with FeSO4
or Activated Alumina

Step 2: Check pH Stability

IspH < 7? Retest

Step 3: Segregate Waste Stream Neutralize with NaHCO3
(Non-Halogenated Organic) or Triethylamine

Label: 'Flammable Liquid'
‘Contains Acetals - No Acid'

Ship for Incineration

(RCRA D001)

Click to download full resolution via product page

Figure 1: Decision logic for 1,3,3-Trimethoxypropene disposal, emphasizing peroxide
guenching and pH buffering.
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Step-by-Step Disposal Procedure
Step 1: Preparation & PPE|[2][3]

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and flame-retardant lab
coat.

» Workspace: Perform all transfers in a functioning chemical fume hood. Remove all ignition
sources.[2][3]

Step 2: Container Selection

o Material: Use High-Density Polyethylene (HDPE) or Steel drums.

o Note: Avoid low-grade plastics if pure TMP is being stored for long periods, as it may
soften them.

e Grounding: If transferring volumes > 4 Liters, ensure the receiving drum is grounded to
prevent static discharge.

Step 3: Waste Stream Segregation

» Designation: Segregate into "Non-Halogenated Organic Solvents."

e Incompatibility Check: Ensure the receiving carboy does NOT contain:
o Concentrated Sulfuric, Hydrochloric, or Nitric Acid.
o Strong Oxidizers (Permanganates, Dichromates).

o Reasoning: This prevents the "hidden" hydrolysis reaction described in Section 3.

Step 4: Labeling & Manifesting[5]

o Label: Affix a hazardous waste label.

o Constituents: Clearly write "1,3,3-Trimethoxypropene" and "Methanol" (if hydrolysis is
suspected).

» Hazard Checkboxes: Check "Ignitable” (Flammable).
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e Special Warning: Add a secondary sticker or note: "ACETAL: DO NOT MIX WITH ACID."

Regulatory & Emergency Logistics
RCRA Classification

Under the US EPA Resource Conservation and Recovery Act (RCRA), TMP waste is classified
as:

e D001 (Ignitable Waste): Flash point < 60°C.[4]

» Disposal Method: Fuel blending or Incineration at a permitted facility.
Emergency Response (Spills)

o Evacuate: Clear the immediate area.

e |solate: Shut off all ignition sources (hot plates, stirrers).

» Contain: Use non-combustible absorbents (Vermiculite or Sand). Do not use paper towels
(increases surface area for flammability).

e Clean: Scoop into a spark-proof container using non-sparking tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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